Cas no 114339-93-4 (3H-Cyclopropa[a]naphthalen-3-one,1,1a,2,5,6,7,7a,7b-octahydro-1,1,7,7a-tetramethyl-, (1aR,7R,7aR,7bS)-)

• Product Name: 3H-Cyclopropa[a]naphthalen-3-one,1,1a,2,5,6,7,7a,7b-octahydro-1,1,7,7a-tetramethyl-, (1aR,7R,7aR,7bS)-
• CAS No: 114339-93-4
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 194430
• Update Time: 2024-03-01

3H-Cyclopropa[a]naphthalen-3-one,1,1a,2,5,6,7,7a,7b-octahydro-1,1,7,7a-tetramethyl-, (1aR,7R,7aR,7bS)- Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclopropa[a]naphthalen-3-one,1,1a,2,5,6,7,7a,7b-octahydro-1,1,7,7a-tetramethyl-, (1aR,7R,7aR,7bS)-
• aristol-1(10)-en-9-one
• (+)-Gansongone
• 3H-Cyclopropa[a]naphthalen-3-one,1,1a,2,5,6,7,7a,7b-octahydro-1,1,7,7a-tetramethyl-, [1aR-(1aa,7a,7aa,7ba)]-
• Gansongone
• 3H-Cyclopropa[a]naphthalen-3-one, 1,1a,2,5,6,7,7a,7b-octahydro-1,1,7,7a-tetramethyl-, (1aR,7R,7aR,7bS)-

• Inchi： 1S/C15H22O/c1-9-6-5-7-10-12(16)8-11-13(14(11,2)3)15(9,10)4/h7,9,11,13H,5-6,8H2,1-4H3/t9-,11-,13+,15+/m1/s1
• InChI Key： AMWACJANOINTHG-RNKJKDHYSA-N
• SMILES： [C@@]12([H])C(C)(C)[C@]1([H])CC(=O)C1[C@]2(C)[C@H](C)CCC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• XLogP3: 4.325

Experimental Properties

• PSA: 17.07000
• LogP: 3.59400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aristolane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Aristolane sesquiterpenoids